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Compound of Interest

Compound Name: Scrambled 10Panx

Cat. No.: B612424 Get Quote

Technical Support Center: Scrambled 10Panx
This technical support guide provides detailed instructions and answers to frequently asked

questions regarding the dissolution of Scrambled 10Panx for the preparation of stock

solutions. It is intended for researchers, scientists, and drug development professionals using

this peptide in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Scrambled 10Panx?

A1: Scrambled 10Panx is a control peptide for 10Panx.[1][2] 10Panx is a mimetic inhibitory

peptide that blocks pannexin-1 (Panx-1) gap junctions.[1] Scrambled 10Panx has a random

amino acid sequence but the same composition as 10Panx and is used in experiments to

demonstrate that the effects of 10Panx are specific to its sequence and not due to non-specific

peptide effects.[2]

Q2: What is the primary solvent for dissolving Scrambled 10Panx?

A2: The recommended solvent for dissolving Scrambled 10Panx is dimethyl sulfoxide

(DMSO).[3]

Q3: What should I do if the peptide doesn't dissolve completely?
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A3: If you encounter solubility issues, gentle warming of the solution or brief sonication can aid

in dissolution.[4][5] It is always recommended to first test the solubility with a small amount of

the peptide before dissolving the entire stock.[4][6] If DMSO is not suitable for your

experimental setup, other organic solvents like DMF, methanol, or isopropanol can be tested

for hydrophobic peptides.[7]

Q4: How should I store the Scrambled 10Panx stock solution?

A4: Once dissolved, it is recommended to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles. These aliquots should be stored at -20°C or -80°C.[3][4] A stock

solution in DMSO should be stable for at least one month when stored at -20°C and for up to

six months at -80°C.[3] Lyophilized (powder) Scrambled 10Panx can be stored at -20°C for up

to three years.[3]
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Issue Possible Cause Recommended Solution

Peptide will not dissolve in the

recommended solvent.

The peptide may be highly

hydrophobic or aggregated.

Try gentle warming or

sonication. If using DMSO,

ensure it is of high purity. For

very hydrophobic peptides, a

small amount of an organic

solvent like DMF or acetonitrile

can be tried, followed by a

stepwise addition of the

aqueous buffer.[7]

The solution is cloudy or has

visible particulates after

dissolution.

The solubility limit of the

peptide in the chosen solvent

has been exceeded, or the

peptide has precipitated out of

solution.

Centrifuge the solution to pellet

any undissolved material

before use.[4] Consider

preparing a more dilute stock

solution.

Inconsistent experimental

results using the stock

solution.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles. The peptide may have

oxidized if it contains

methionine or cysteine and

was dissolved in DMSO.

Always use freshly prepared

aliquots for experiments. Avoid

repeated freeze-thaw cycles. If

the peptide contains

susceptible residues, consider

using a different solvent like

DMF.[6][7]

Quantitative Data Summary
Property Value Source

Molecular Weight 1242.37 g/mol [3]

Molecular Formula C58H79N15O16 [3]

CAS Number 1315378-72-3 [3]

Solubility in DMSO ≥ 24 mg/mL [3]
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Protocol for Preparation of a 10 mM Scrambled 10Panx
Stock Solution in DMSO
Materials:

Scrambled 10Panx peptide (lyophilized powder)

Dimethyl sulfoxide (DMSO), sterile, high purity

Sterile microcentrifuge tubes

Pipettors and sterile tips

Procedure:

Pre-dissolution Steps:

Before opening, centrifuge the vial of lyophilized Scrambled 10Panx to ensure all the

powder is at the bottom.

Allow the peptide and the DMSO to equilibrate to room temperature.

Calculation of Solvent Volume:

The molecular weight of Scrambled 10Panx is 1242.37 g/mol .

To prepare a 10 mM stock solution from 1 mg of peptide, the required volume of DMSO is

calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 1242.37 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 80.5 µL

Dissolution:

Add the calculated volume of DMSO to the vial containing the lyophilized peptide.
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Vortex the vial gently until the peptide is completely dissolved. If necessary, brief

sonication can be applied.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Start: Lyophilized Scrambled 10Panx

Equilibrate peptide and DMSO to room temperature

Centrifuge peptide vial

Calculate required DMSO volume for desired concentration

Add DMSO to peptide

Vortex/sonicate to dissolve

Aliquot stock solution

Store at -20°C or -80°C

End: Ready-to-use stock solution
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Caption: Workflow for dissolving Scrambled 10Panx to prepare a stock solution.
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Caption: Simplified Pannexin-1 signaling pathway upon ATP stimulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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